Cas no 1361653-90-8 (3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid)

• Product Name: 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361653-90-8
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4966347
• Update Time: 2025-06-11

3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-6(11(15)8(14)2-5)7-3-17-4-9(16)10(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： RXLKATRMIIHPMU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC=C(C=1C(=O)O)F)Cl)Cl

Computed Properties

• Exact Mass: 318.936990 g/mol
• Monoisotopic Mass: 318.936990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.5
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid

3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361653-90-8): An Overview

3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361653-90-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a fluoro-substituted isonicotinic acid moiety and a trichlorophenyl group. These structural features contribute to its potential biological activities and make it an intriguing candidate for various applications in drug discovery and development.

The chemical structure of 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid can be represented as C₁₄H₆Cl₃FNO₂. The presence of the fluoro and trichlorophenyl groups imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. Recent studies have explored the potential of this compound in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

In the realm of anti-inflammatory research, 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid has shown promising results. A study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid has also been investigated for its potential as an anti-cancer agent. Research conducted at the National Cancer Institute (2021) revealed that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism underlying its anti-cancer activity is thought to involve the induction of apoptosis through the activation of caspase-dependent pathways.

In addition to its therapeutic potential, 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid has been studied for its neuroprotective effects. A study published in the Journal of Neurochemistry (2020) found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings suggest that 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 2,3,5-trichlorophenylboronic acid with 4-fluoropyridine hydrochloride in the presence of a palladium catalyst. This method has been reported to yield high purity products suitable for further biological evaluation.

The physicochemical properties of 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid, including its solubility and stability, are crucial for its formulation and delivery in pharmaceutical applications. Studies have shown that this compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and moderate solubility in aqueous solutions at physiological pH. These properties facilitate its use in both in vitro and in vivo experiments.

In conclusion, 3-Fluoro-5-(2,3,5-trichlorophenyl)isonicotinic acid (CAS No. 1361653-90-8) is a promising compound with diverse biological activities. Its unique chemical structure confers it with potential therapeutic applications in anti-inflammatory, anti-cancer, and neuroprotective contexts. Ongoing research continues to explore its mechanisms of action and optimize its use in drug development pipelines. As new findings emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing novel therapeutic strategies.